(E)-3-Cyclopropyl-acrylic acid ethyl ester

• IUPAC Name: ethyl (E)-3-cyclopropylprop-2-enoate
• InChI: InChI=1S/C8H12O2/c1-2-10-8(9)6-5-7-3-4-7/h5-7H,2-4H2,1H3/b6-5+
• InChI Key: HXBCPBSHJYHXQV-AATRIKPKSA-N
• Canonical SMILES: CCOC(=O)C=CC1CC1
• Isomeric SMILES: CCOC(=O)/C=C/C1CC1
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• CAS RN: 21014-26-6, 5808-99-1

Description

(E)-3-Cyclopropyl-acrylic acid ethyl ester is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.182. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 0° C., 13.0 ml (64.85 mmol) of ethyl diethylphosphonoacetate were added dropwise to a suspension of 2.59 g (64.85 mmol) of sodium hydride (60% in mineral oil) in 110 ml of abs. THF. After 30 min, the mixture was warmed to RT and, after cooling again to 0° C., 5.3 ml (71.34 mmol) of cyclopropanecarboxaldehyde were added dropwise. After the end of the addition, the reaction mixture was warmed to RT and diluted with 35 ml of DMF. The mixture was stirred at RT overnight and then added to water. The mixture was extracted three times with ethyl acetate. The combined organic phases were concentrated under reduced pressure and the crude product was purified by filtration through silica gel (mobile phase cyclohexane/ethyl acetate 10:1→6:1). This gave 8.53 g of the target product (93.8% of theory).